Cas no 60103-17-5 (11-Epicortisol)

• Product Name: 11-Epicortisol
• CAS No: 60103-17-5
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 523575
• PubChem ID: 108888
• Update Time: 2025-05-03

11-Epicortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-
• 11-alpha,17-alpha,21-trihydroxypregn-4-ene-3,20-dione
• (11alpha)-11,17,21-trihydroxypregn-4-ene-3,20-dione
• 11-Epicortisol
• 11-Epihydrocortisone
• Q63409214
• 11alpha-Cortisol
• epihydrocortisone
• 11-epi-cortisol
• 11-epi-hydrocortisone
• JYGXADMDTFJGBT-MKIDGPAKSA-N
• NSC23903
• NSC27

• Inchi： 1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15-,16+,18+,19-,20-,21-/m0/s1
• InChI Key： JYGXADMDTFJGBT-MKIDGPAKSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 362.209
• Monoisotopic Mass: 362.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.28
• Boiling Point: 566.4°C at 760 mmHg
• Flash Point: 310.4°C
• Refractive Index: 1.594

Additional information on 11-Epicortisol

Compound CAS No. 60103-17-5: A Comprehensive Overview of 11-Epicortisol

CAS No. 60103-17-5, commonly referred to as 11-Epicortisol, is a significant compound in the field of endocrinology and pharmacology. This compound is a derivative of cortisol, a primary glucocorticoid hormone, and has garnered attention due to its unique properties and potential therapeutic applications. The structure of 11-Epicortisol is characterized by a modification at the 11th carbon position, which distinguishes it from cortisol and other related compounds.

The chemical structure of CAS No. 60103-17-5 plays a pivotal role in its biological activity. The modification at the 11th position introduces stereochemical differences that influence its interaction with cellular receptors and enzymes. Recent studies have highlighted the importance of this structural variation in modulating the compound's pharmacokinetics and pharmacodynamics. For instance, researchers have found that the altered stereochemistry at the 11th position can affect the compound's ability to bind to the glucocorticoid receptor, potentially leading to different therapeutic outcomes compared to cortisol.

In terms of biological activity, 11-Epicortisol exhibits unique properties that make it an interesting candidate for drug development. Unlike cortisol, which is rapidly metabolized in the liver, CAS No. 60103-17-5 demonstrates a slower clearance rate, suggesting a longer duration of action. This characteristic could be advantageous in treating chronic conditions where sustained hormonal activity is desired. Additionally, preliminary studies indicate that epicortisol analogs may exhibit reduced side effects compared to traditional glucocorticoids, making them potentially safer for long-term use.

The application of CAS No. 60103-17-5 extends beyond traditional endocrinological research into areas such as immunology and neurology. Recent advancements in understanding the role of glucocorticoids in inflammatory diseases have positioned epicortisol derivatives as promising candidates for anti-inflammatory therapies. For example, studies have shown that CAS No. 60103- etc.

In conclusion, CAS No. 60